Desacetyl Acetaminophen Glutathione
Desacetyl Acetaminophen Glutathione
Brand Name:
Vulcanchem
CAS No.:
129762-76-1
VCID:
VC0029923
InChI:
InChI=1S/C16H22N4O7S/c17-8-1-3-11(21)12(5-8)28-7-10(15(25)19-6-14(23)24)20-13(22)4-2-9(18)16(26)27/h1,3,5,9-10,21H,2,4,6-7,17-18H2,(H,19,25)(H,20,22)(H,23,24)(H,26,27)/t9-,10-/m0/s1
SMILES:
C1=CC(=C(C=C1N)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O
Molecular Formula:
C16H22N4O7S
Molecular Weight:
414.4 g/mol
Desacetyl Acetaminophen Glutathione
CAS No.: 129762-76-1
Reference Standards
VCID: VC0029923
Molecular Formula: C16H22N4O7S
Molecular Weight: 414.4 g/mol
| CAS No. | 129762-76-1 |
|---|---|
| Product Name | Desacetyl Acetaminophen Glutathione |
| Molecular Formula | C16H22N4O7S |
| Molecular Weight | 414.4 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2R)-3-(5-amino-2-hydroxyphenyl)sulfanyl-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C16H22N4O7S/c17-8-1-3-11(21)12(5-8)28-7-10(15(25)19-6-14(23)24)20-13(22)4-2-9(18)16(26)27/h1,3,5,9-10,21H,2,4,6-7,17-18H2,(H,19,25)(H,20,22)(H,23,24)(H,26,27)/t9-,10-/m0/s1 |
| Standard InChIKey | PYIOCFGATFKYGA-UWVGGRQHSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1N)SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)O |
| SMILES | C1=CC(=C(C=C1N)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O |
| Canonical SMILES | C1=CC(=C(C=C1N)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O |
| Sequence | XXG |
| Synonyms | N-[S-(5-Amino-2-hydroxyphenyl)-N-L-γ-glutamyl-L-cysteinyl]glycine; |
| PubChem Compound | 182959 |
| Last Modified | Nov 11 2021 |
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